Cas no 938-54-5 (Ethyl 1-Ethylprolinate)

Ethyl 1-Ethylprolinate is a versatile organic compound utilized in various chemical reactions. It offers high purity and excellent solubility, facilitating efficient synthesis of complex organic molecules. This compound is valued for its stability and specificity in chemical transformations, making it a preferred choice in pharmaceutical and fine chemical synthesis.
Ethyl 1-Ethylprolinate structure
Ethyl 1-Ethylprolinate structure
Product Name:Ethyl 1-Ethylprolinate
CAS No:938-54-5
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD00191434
CID:803288
PubChem ID:87569704
Update Time:2025-07-25

Ethyl 1-Ethylprolinate Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-ethyl-,ethyl ester
    • (S)-(-)-1-ETHYL-2-PYRROLIDINECARBOXYLIC ACID ETHYL ESTER
    • ethyl (2S)-1-ethylpyrrolidine-2-carboxylate
    • Ethyl (S)-(-)-1-Ethyl-2-pyrrolidinecarboxylate
    • Ethyl 1-ethylprolinate
    • (-)-1-Ethyl-L-proline Ethyl Ester
    • (-)-ethyl (S)-1-ethyl-2-pyrrolidinecarboxylate
    • (S)-1-ethyl-2-pyrrolidinecarboxylate
    • 1-ethyl-pyrrolidine-2-carboxylic acid ethyl ester
    • Et-Pro-OEt
    • SCHEMBL1704641
    • E0450
    • DTXSID50449162
    • AS-69057
    • AKOS015838666
    • Ethyl (-)-(S)-1-ethyl-2-pyrrolidinecarboxylate
    • CUDOPASYFARLIF-QMMMGPOBSA-N
    • (S)-(-)-1-Ethylproline ethyl ester
    • AKOS006238122
    • T73086
    • 938-54-5
    • (S)-(-)-1-ETHYL-2-PYRROLIDINECARBOXYLICACIDETHYLESTER
    • (S)-ethyl 1-ethylpyrrolidine-2-carboxylate
    • MFCD00191434
    • Ethyl (S)-1-Ethyl-2-pyrrolidinecarboxylate
    • Ethyl 1-Ethylprolinate
    • MDL： MFCD00191434
    • Inchi： 1S/C9H17NO2/c1-3-10-7-5-6-8(10)9(11)12-4-2/h8H,3-7H2,1-2H3/t8-/m0/s1
    • InChI Key： CUDOPASYFARLIF-QMMMGPOBSA-N
    • SMILES： O(CC)C([C@@H]1CCCN1CC)=O

Computed Properties

  • Exact Mass: 171.12600
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.97
  • Refractive Index: -94 ° (C=0.6, CHCl3)
  • PSA: 29.54000
  • LogP: 0.97170
  • Solubility: Not determined

Ethyl 1-Ethylprolinate Security Information

Ethyl 1-Ethylprolinate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1-Ethylprolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E0450-5g
Ethyl 1-Ethylprolinate
 938-54-5 98.0%(GC&T)
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 ￥1230.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Ethyl 1-Ethylprolinate
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Ethyl (S)-(-)-1-Ethyl-2-pyrrolidinecarboxylate
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Apollo Scientific
OR937412-1g
(S)-(-)-1-Ethyl-2-pyrrolidinecarboxylic acid ethyl ester
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Apollo Scientific
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(S)-(-)-1-Ethyl-2-pyrrolidinecarboxylic acid ethyl ester
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abcr
AB171360-1 g
(S)-(-)-1-Ethyl-2-pyrrolidinecarboxylic acid ethyl ester, 98%; .
 938-54-5 98%
1 g
 €81.10 2023-07-20
abcr
AB171360-5 g
(S)-(-)-1-Ethyl-2-pyrrolidinecarboxylic acid ethyl ester, 98%; .
 938-54-5 98%
5 g
 €208.80 2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0450-1G
Ethyl (S)-(-)-1-Ethyl-2-pyrrolidinecarboxylate
 938-54-5 >98.0%(GC)(T)
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 ¥390.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 938-54-5 >98.0%(GC)(T)
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 ¥990.00 2024-04-15

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